Cas no 31456-93-6 (Vaginidin)

• Product Name: Vaginidin
• CAS No: 31456-93-6
• MF: C₁₉H₂₂O₆
• MW: 346.374386310577
• CID: 311871
• PubChem ID: 12299857
• Update Time: 2024-02-29

Vaginidin Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methyl-,(8S,9R)-8,9-dihydro-8-(1-hydroxy-1-methylethyl)-2-oxo-2H-furo[2,3-h]-1-benzopyran-9-ylester
• 2H-Furo[2,3-h]-1-benzopyran, butanoic acid deriv.
• 2'S-Hydroxyisopropyl-3'R-isovaleroyloxy-2',3'-dihydroangelicin
• Butanoicacid, 3-methyl-, 8,9-dihydro-8-(1-hydroxy-1-methylethyl)-2-oxo-2H-furo[2,3-h]-1-benzopyran-9-ylester, (8S-cis)-
• Vaginidin
• 31456-93-6
• XV163806

• Inchi： 1S/C19H22O6/c1-10(2)9-14(21)25-17-15-12(23-18(17)19(3,4)22)7-5-11-6-8-13(20)24-16(11)15/h5-8,10,17-18,22H,9H2,1-4H3/t17-,18+/m1/s1
• InChI Key： VKTNFVWVAQYYBV-MSOLQXFVSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@H]([C@H]1C(C)(C)O)OC(CC(C)C)=O

Computed Properties

• Exact Mass: 346.14163842g/mol
• Monoisotopic Mass: 346.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins